Cas no 13578-61-5 (Thiourea,N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl]-)

• Product Name: Thiourea,N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl]-
• CAS No: 13578-61-5
• MF: C₁₀H₁₁F₃N₂OS
• MW: 264.267351388931
• CID: 230105
• PubChem ID: 2826556
• Update Time: 2025-11-01

Thiourea,N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl]-
• 1-(2-hydroxyethyl)-3-[3-(trifluoromethyl)phenyl]thiourea
• 1-(2-hydroxy-ethyl)-3-(3-trifluoromethyl-phenyl)-thiourea
• AC1MCVHN
• CHEMBL183239
• N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl]thiourea
• NSC201560
• RB00077
• DTXSID60385087
• NSC-201560
• 1-(2-hydroxyethyl)-3-(3-(trifluoromethyl)phenyl)thiourea
• 13578-61-5

• Inchi： 1S/C10H11F3N2OS/c11-10(12,13)7-2-1-3-8(6-7)15-9(17)14-4-5-16/h1-3,6,16H,4-5H2,(H2,14,15,17)
• InChI Key： ZAMDWYIONFWOOJ-UHFFFAOYSA-N
• SMILES： S=C(NCCO)NC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 264.05453
• Monoisotopic Mass: 264.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.415
• Boiling Point: 330°Cat760mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.584
• PSA: 44.62
• LogP: 2.44800

Additional information on Thiourea,N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl]-

N-(2-Hydroxyethyl)-N'-[3-(Trifluoromethyl)phenyl] Thiourea (CAS No. 13578-61-5)

N-(2-Hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl] thiourea (CAS No. 13578-61-5) is a versatile compound with significant applications in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a thiourea moiety with a hydroxyethyl and a trifluoromethyl-substituted phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The thiourea moiety is known for its ability to form strong hydrogen bonds and coordinate with metal ions, which can be exploited in the design of metal-binding agents and catalysts. The presence of the hydroxyethyl group introduces hydrophilicity, enhancing the solubility and bioavailability of the compound. Meanwhile, the trifluoromethyl substituent on the phenyl ring confers lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

Recent research has highlighted the potential of N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl] thiourea in various therapeutic areas. For instance, studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties. In a 2021 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this thiourea compound effectively inhibited cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its therapeutic applications, N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl] thiourea has also been explored for its potential in materials science. Its unique structure makes it an excellent candidate for the synthesis of functional polymers and coatings. A 2020 study in the Journal of Polymer Science reported that this compound can be used as a monomer to create polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, automotive, and aerospace industries.

In the realm of pharmaceutical research, N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl] thiourea has been investigated as a scaffold for drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize pharmacological properties such as potency, selectivity, and safety. A 2019 study in the Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of several derivatives of this compound as potential anticancer agents. The results indicated that these derivatives exhibited significant cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for further development.

The synthesis of N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl] thiourea typically involves a multi-step process that includes the formation of an intermediate thiocyanate followed by condensation with an appropriate amine. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, a 2018 study in the Tetrahedron Letters reported a one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

In conclusion, N-(2-hydroxyethyl)-N'-[3-(trifluoromethyl)phenyl] thiourea (CAS No. 13578-61-5) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs and materials with enhanced properties. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.